Cas no 2227739-20-8 (rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol
• CAS No: 2227739-20-8
• MF: C₁₀H₁₃ClOS
• MW: 216.727620840073
• CID: 6056167
• PubChem ID: 165603785
• Update Time: 2025-06-08

rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol
• EN300-1634496
• 2227739-20-8

• Inchi： 1S/C10H13ClOS/c11-10-8(5-6-13-10)7-3-1-2-4-9(7)12/h5-7,9,12H,1-4H2/t7-,9+/m0/s1
• InChI Key： OIZDAFYHANCBLE-IONNQARKSA-N
• SMILES： ClC1=C(C=CS1)[C@@H]1CCCC[C@H]1O

Computed Properties

• Exact Mass: 216.0375639g/mol
• Monoisotopic Mass: 216.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.5Ų

Additional information on rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol

Introduction to Rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol (CAS No. 2227739-20-8)

Rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol, a compound with the chemical identifier CAS No. 2227739-20-8, represents a significant advancement in the field of pharmaceutical chemistry. This chiral molecule, characterized by its complex stereochemistry, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's structure, featuring a cyclohexane ring substituted with a 2-chlorothiophene moiety, positions it as a promising candidate for further investigation in medicinal chemistry.

The stereochemistry of Rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol is particularly noteworthy, as the presence of both the (1R) and (2S) configurations allows for the exploration of enantioselective interactions in biological systems. This feature is crucial in modern drug design, where the enantiomeric purity of a compound can significantly influence its pharmacological activity and safety profile. The compound's synthesis involves intricate organic transformations, including stereoselective functionalization of the cyclohexane ring, which underscores the synthetic challenges and expertise required to produce this molecule in high yield and purity.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The thiophene ring in 2-chlorothiophen-3-yl is a key structural feature that contributes to the compound's potential therapeutic properties. Thiophenes have been widely studied for their antimicrobial, anti-inflammatory, and antitumor effects, making them valuable scaffolds for drug discovery. The incorporation of this moiety into the cyclohexanone backbone of Rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol may lead to novel compounds with enhanced pharmacological efficacy.

The compound's potential applications extend to various therapeutic areas. For instance, its structural motif suggests that it may interact with biological targets involved in neurological disorders, such as serotonin receptors or GABA receptors. Preliminary studies have indicated that derivatives of thiophene-containing compounds exhibit promising effects in modulating neurotransmitter activity. Furthermore, the cyclohexanone ring provides a flexible scaffold that can be modified to optimize binding affinity and metabolic stability. These attributes make Rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol an attractive candidate for further development as a lead compound in drug discovery programs.

The synthesis of Rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol involves multiple steps, each requiring careful optimization to ensure high enantioselectivity and yield. One of the critical steps is the introduction of the stereochemically defined (1R) and (2S) configurations into the cyclohexane ring. This process often employs chiral auxiliaries or catalysts that facilitate enantioselective reactions without compromising overall efficiency. The use of advanced synthetic methodologies ensures that the final product meets stringent purity standards required for preclinical and clinical studies.

Recent advancements in computational chemistry have also played a pivotal role in the study of Rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential side effects before expensive experimental trials are conducted. By leveraging computational tools alongside traditional experimental approaches, scientists can accelerate the drug discovery process and improve the likelihood of success in developing novel therapeutics.

The pharmacokinetic properties of Rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary data suggest that the structural features of this molecule may confer favorable pharmacokinetic profiles, such as good oral bioavailability and moderate metabolic clearance rates. These characteristics are desirable for achieving therapeutic efficacy while minimizing toxicity.

In conclusion, Rac-(1R,2S)-2-(2-chlorothiophen-3-yl)cyclohexan-1-ol represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique stereochemistry, heterocyclic scaffold, and potential therapeutic applications position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its biological activity and synthetic feasibility, this compound holds promise for contributing to advancements in medicine.